Cas no 14309-89-8 (Benzenecarbothioamide,N-(phenylmethyl)-)

Benzenecarbothioamide,N-(phenylmethyl)- structure
14309-89-8 structure
Product Name:Benzenecarbothioamide,N-(phenylmethyl)-
CAS No:14309-89-8
MF:C14H13NS
MW:227.32472205162
CID:188601
PubChem ID:1550428
Update Time:2025-04-19

Benzenecarbothioamide,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-(phenylmethyl)-
    • N-benzylbenzenecarbothioamide
    • benzylaminophenylsulfide
    • N-benzyl-benzenecarbothioamide
    • N-phenylmethyl benzenecarbothioamide
    • N-thiobenzoyl-2-benzylamine
    • N-thiobenzoylbenzylamine
    • SR-01000061402
    • 14309-89-8
    • AKOS000346999
    • Z48888792
    • N-benzyl(thiobenzamide)
    • DTXSID80364334
    • NSC28119
    • SR-01000061402-1
    • NSC-28119
    • GMOICCILTLBRTM-UHFFFAOYSA-N
    • SCHEMBL1520880
    • Benzenecarbothioamide, N-(phenylmethyl)-
    • CHEMBL4064333
    • SCHEMBL12045978
    • Inchi: 1S/C14H13NS/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
    • InChI Key: GMOICCILTLBRTM-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.07700
  • Monoisotopic Mass: 227.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.146
  • Boiling Point: 360.2°C at 760 mmHg
  • Flash Point: 171.6°C
  • Refractive Index: 1.641
  • PSA: 44.12000
  • LogP: 3.54280

Benzenecarbothioamide,N-(phenylmethyl)- Production Method

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.